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Compound of Interest

Compound Name: Sodium nitrate
CAS No.: 15621-57-5
Cat. No.: B1174521

Get Quote

. J

Application Note: Sodium Nitrate Density
Gradient Centrifugation
Introduction & Mechanistic Basis[2]

Sodium Nitrate (NaNO:s) is a highly soluble, chaotropic salt capable of forming density
gradients suitable for separating biological particles based on their buoyant density (isopycnic
centrifugation) or sedimentation coefficient (rate-zonal centrifugation).

Why Choose Sodium Nitrate?
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Sodium Nitrate Cesium Chloride
Feature Sucrose

(NaNOs3) (CsCl)
Max Density (25°C) ~1.38 g/mL ~1.32 g/mL ~1.91 g/mL

) . i High (Non-Newtonian
Viscosity Low (Newtonian) ) Very Low
at high conc.)

Osmotic Pressure High Very High High
Cost Low Low High

] - Viruses, Lipoproteins, ] ]
Primary Utility Organelles, Viruses DNA, RNA, Viruses

Membranes

Mechanism of Action: Unlike CsCl, which forms self-generating gradients easily, NaNOs is best
utilized in pre-formed gradients (step or continuous). Under centrifugal force, macromolecules
migrate until they reach a position where the solvent density equals their own buoyant density (

). The low viscosity of NaNOs facilitates rapid particle migration, reducing run times compared
to sucrose.

Physicochemical Properties & Reference Data

Precise gradient formation requires accurate density data. Use the table below to prepare stock
solutions.

Table 1: Density and Concentration of Aqueous NaNOs3
at 25°C

Data interpolated from standard physicochemical tables.
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Concentration (% _ Density ( Refractive Index (
Molarity (M)

wiw) , gimL) )*

5% 0.60 1.032 1.341

10% 1.25 1.068 1.348

20% 2.65 1.145 1.363

30% 4.20 1.230 1.380

40% 5.95 1.325 1.398

45% (Near Saturation)  7.00 ~1.375 1.410

> Note: Refractive indices are approximations. Always verify gradients using a refractometer
before loading samples.

Experimental Protocol
Phase A: Stock Solution Preparation

Reagents Required:
e Sodium Nitrate (NaNOs), ACS Reagent Grade (=299.0%).[1]

» Buffer Buffer (e.g., 10 mM Tris-HCI, pH 7.5, 1 mM EDTA). Avoid phosphate buffers if
precipitation with Na+ is a concern at high concentrations, though typically safe.

o Ultrapure Water (18.2 MQ).
Protocol:
o Calculate: Determine the target density range for your macromolecule (e.g., Adenovirus

1.34 g/mL; Membranes

1.15 g/mL).
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e Dissolve: To prepare a saturated stock (approx. 47% wi/w), dissolve 90 g of NaNOs in 100
mL of buffer.

o Tip: Dissolution is endothermic. Warm the solution slightly (30°C) to speed up dissolution,
then cool to room temperature.

« Filter: Filter sterilize through a 0.22 um PES membrane to remove particulates.

» Verify: Measure the refractive index of the stock to confirm density using Table 1.

Phase B: Gradient Formation (Discontinuous Step
Gradient)

For a standard SW 41 Ti (Beckman) or equivalent rotor tube (13.2 mL):

e Prepare Solutions: Dilute the stock solution to create three distinct density layers (Light,
Medium, Heavy).

o Example for Enveloped Virus: 20% (1.14 g/mL), 30% (1.23 g/mL), 40% (1.32 g/mL).
e Layering:

o Pipette 3.0 mL of the Heavy solution to the bottom of the tube.

o Carefully overlay 3.0 mL of the Medium solution.

o Carefully overlay 3.0 mL of the Light solution.

 Diffusion (Optional): Allow the tube to sit at 4°C for 2-4 hours to smooth the interfaces into a
quasi-continuous gradient, or proceed immediately for sharp band collection.

Phase C: Sample Loading & Centrifugation

e Loading: Gently layer 1.0 - 2.0 mL of the crude macromolecule sample (clarified lysate) on
top of the gradient.

» Balancing: Ensure tubes are balanced to within 0.01 g.
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o Centrifugation Parameters:

o

Rotor: Swinging Bucket (e.g., SW 41 Ti, SW 28).

[¢]

Speed: 25,000 — 35,000 RPM (approx. 100,000 — 150,000 x g).

[¢]

Time: 2 — 4 hours (Rate-Zonal) or 16 — 24 hours (Isopycnic Equilibrium).

Temperature: 4°C (Crucial to prevent heating, though NaNOs solubility is temp-dependent;

[e]

ensure rotor chamber is regulated).

Phase D: Fractionation & Analysis

» Visual Inspection: Look for light-scattering bands. Viral bands often appear bluish-white.

o Collection: Puncture the bottom of the tube or pipette from the meniscus (top-down) to
collect 0.5 mL fractions.

 Validation:
o Measure Refractive Index of each fraction to determine density.

o Assay fractions for protein (A280), DNA (A260), or specific activity (infectivity/enzyme
assay).

Visual Workflow & Logic

The following diagram illustrates the decision logic and experimental workflow for NaNOs

centrifugation.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Start: Macromolecule Purification

Check Target Density
(Isit<1.38 g/mL?)

Yes (<1.4) No (>1.4)

Check Salt Tolerance Use CsCI Gradient
(Is sample stable in high ionic strength?) (Density > 1.4 g/mL)

Use Sucrose Gradient

(Salt Sensitive) Proceed with NaNO3

1. Prepare Saturated NaNO3 Stock
(Filter 0.22 pm)

;

2. Form Gradient
(Layer 20% / 30% / 40%)

:

3. Load Sample
(Overlay on top)

l

4. Ultracentrifugation
(100,000 x g, 4-16 hrs)

:

5. Fractionate & Analyze
(RI, A280, SDS-PAGE)

Click to download full resolution via product page
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Caption: Decision logic and workflow for selecting and executing Sodium Nitrate density
gradient centrifugation.

Critical Considerations & Troubleshooting
Safety Warning (Oxidizer)

Sodium Nitrate is a strong oxidizer.

e Do NOT mix solid NaNOs with organic solvents or reducing agents (risk of
combustion/explosion).

¢ In solution, it is generally safe, but waste should be handled according to "Oxidizing Liquid"
protocols.

» Compatibility: Ensure your centrifuge tubes (Polypropylene, Polyallomer) are compatible with
high-salt nitrate solutions.

Troubleshooting Guide

Issue Probable Cause Corrective Action

o _ Temperature too low or Ensure rotor temp is 24°C. Do
Precipitation in Gradient ) ]
concentration too high. not exceed 45% wi/w stock.

) Diffusion time too long or spin Reduce dwell time before spin.
Diffuse Bands )
time too short. Increase g-force.

o ) Switch to Sucrose or lodixanol
] High ionic strength ("Salting ) ] ]
Sample Aggregation o) (OptiPrep) if protein
out").
precipitates.

NaNOs is dense; ensure tubes
are filled to recommended

Tube Collapse Under-filled tubes. _
capacity (usually 2-3 mm from

top).

References
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Virus Purification Context
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[11] Manual of Aquatic Viral Ecology, 17, 166-181.[10] [Link]

Lipoprotein Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium nitrate for density gradient centrifugation of
macromolecules]. BenchChem, [2026]. [Online PDF]. Available at:
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centrifugation-of-macromolecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


http://www.soest.hawaii.edu/oceanography/faculty/steward/StewardLab/Projects_files/Lawrence%26Steward2010_MAVE.pdf
https://efotg.sc.egov.usda.gov/references/public/WA/A.7_Post_Harvest_Soil_Nitrate_Test.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v72-454
https://en.wikipedia.org/wiki/Sodium_nitrate
https://www.protocols.io/view/virus-purification-protocol-for-ehv-163-and-other-dm6gprdmpvzp/v1
https://www.mdpi.com/2075-4450/16/4/424
https://www.benchchem.com/product/b1174521/docs#sodium-nitrate-for-density-gradient-centrifugation-of-macromolecules
https://www.benchchem.com/product/b1174521/docs#sodium-nitrate-for-density-gradient-centrifugation-of-macromolecules
https://www.benchchem.com/product/b1174521/docs#sodium-nitrate-for-density-gradient-centrifugation-of-macromolecules
https://www.benchchem.com/product/b1174521/docs#sodium-nitrate-for-density-gradient-centrifugation-of-macromolecules
https://www.benchchem.com/product/b1174521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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